5-Isobutyryloxindole
Cat. No. B3359576
Key on ui cas rn:
864688-81-3
M. Wt: 203.24 g/mol
InChI Key: IQIDDBVUJUYFIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07560480B2
Procedure details
Prepared from 2-indolinone and isobutyrylchloride
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[CH2:3][C:2]1=[O:10].[C:11](Cl)(=[O:15])[CH:12]([CH3:14])[CH3:13]>>[C:11]([C:6]1[CH:5]=[C:4]2[C:9](=[CH:8][CH:7]=1)[NH:1][C:2](=[O:10])[CH2:3]2)(=[O:15])[CH:12]([CH3:14])[CH3:13]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1C(CC2=CC=CC=C12)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C(C)C)(=O)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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C(C(C)C)(=O)C=1C=C2CC(NC2=CC1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
